Cas no 1192-40-1 (thiophenol copper(i) salt)

thiophenol copper(i) salt Properties

Names and Identifiers

• thiophenol copper(i) salt
• benzenethiolate,copper(1+)
• COPPER(I) THIOPHENOLATE
• COPPER(I) THIOPHENOXIDE
• Benzenethiol,copper(1+) salt
• Copper(1+) Benzenethiolate
• Copper(I) benzenethiolate
• copper(I) thiophenylate
• cuprous phenylmercaptide
• PHENYLTHIOCOPPER
• Phenylthiocopper(I)
• PhSCu
• Copper(I) thiophenolate, >=98.0% (RT)
• benzenethiolate;copper(1+)
• Copper(I) thiophenoxide
• phenylthiocopper
• SCHEMBL9688236
• CuSPh
• Thiophenol copper(I) salt
• phenyl thio copper
• 1192-40-1
• Copper(I) thiophenolate
• +Expand

• MDL： MFCD00064893
• InChIKey： PNNJYDODNCALKD-UHFFFAOYSA-M
• Inchi： 1S/C6H6S.Cu/c7-6-4-2-1-3-5-6;/h1-5,7H;/q;+1/p-1
• SMILES： [Cu+].[S-]C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.94100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 171.940793g/mol
• Heavy Atom Count: 8
• Complexity: 50.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• LogP: 1.58990
• PSA: 0.00000
• Melting Point: 280 °C (dec.) (lit.)
• Color/Form: Not determined
• Solubility: Not determined

thiophenol copper(i) salt Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Instruction： 26-36/37/39-45
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3263 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Risk Phrases： 34
• Signal Word：Danger
• FLUKA BRAND F CODES：1-10-13

thiophenol copper(i) salt Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%